1-(7-methoxy-1-benzofuran-2-yl)ethan-1-amine hydrochloride
Overview
Description
This compound is characterized by its molecular formula C11H14ClNO2 and a molecular weight of 227.7 . It is commonly used in research settings for its unique chemical properties.
Preparation Methods
The synthesis of 1-(7-methoxy-1-benzofuran-2-yl)ethan-1-amine hydrochloride typically involves several steps. One common synthetic route includes the following steps:
Formation of the benzofuran ring: This can be achieved through the cyclization of appropriate precursors under acidic or basic conditions.
Methoxylation: Introduction of the methoxy group at the 7-position of the benzofuran ring.
Amination: Introduction of the ethan-1-amine group through nucleophilic substitution reactions.
Hydrochloride formation: The final step involves the conversion of the free amine to its hydrochloride salt by treatment with hydrochloric acid.
Industrial production methods may involve similar steps but are optimized for large-scale synthesis, including the use of continuous flow reactors and automated systems to ensure high yield and purity.
Chemical Reactions Analysis
1-(7-methoxy-1-benzofuran-2-yl)ethan-1-amine hydrochloride undergoes various chemical reactions, including:
Oxidation: This compound can be oxidized using common oxidizing agents such as potassium permanganate or chromium trioxide, leading to the formation of corresponding ketones or carboxylic acids.
Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride, resulting in the formation of alcohols or amines.
Substitution: Nucleophilic substitution reactions can introduce different functional groups at the amine or methoxy positions.
Scientific Research Applications
1-(7-methoxy-1-benzofuran-2-yl)ethan-1-amine hydrochloride has a wide range of applications in scientific research:
Chemistry: It is used as a building block in the synthesis of more complex molecules and as a reagent in various organic reactions.
Biology: The compound is studied for its potential biological activities, including its effects on cellular processes and its interactions with biological macromolecules.
Medicine: Research is ongoing to explore its potential therapeutic applications, including its use as a precursor for drug development.
Mechanism of Action
The mechanism of action of 1-(7-methoxy-1-benzofuran-2-yl)ethan-1-amine hydrochloride involves its interaction with specific molecular targets and pathways. The compound may bind to receptors or enzymes, modulating their activity and leading to various biological effects. Detailed studies are required to elucidate the exact molecular targets and pathways involved .
Comparison with Similar Compounds
1-(7-methoxy-1-benzofuran-2-yl)ethan-1-amine hydrochloride can be compared with other similar compounds, such as:
2-Benzofuranmethanamine: Similar structure but lacks the methoxy group at the 7-position.
7-methoxy-2-benzofuranmethanamine: Similar structure but with different substitution patterns.
1-(3-Methyl-1-benzofuran-2-yl)ethan-1-one: Different functional groups but shares the benzofuran core.
The uniqueness of this compound lies in its specific substitution pattern and the presence of the hydrochloride salt, which may confer distinct chemical and biological properties.
Properties
CAS No. |
2408971-19-5 |
|---|---|
Molecular Formula |
C11H14ClNO2 |
Molecular Weight |
227.7 |
Purity |
95 |
Origin of Product |
United States |
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